Cas no 654058-63-6 (1H-1,2,4-Triazole, 3-(methylthio)-5-(2-naphthalenyl)-)

1H-1,2,4-Triazole, 3-(methylthio)-5-(2-naphthalenyl)- structure
654058-63-6 structure
Product Name:1H-1,2,4-Triazole, 3-(methylthio)-5-(2-naphthalenyl)-
CAS No:654058-63-6
MF:C13H11N3S
MW:241.311540842056
CID:1686184
Update Time:2024-09-03

1H-1,2,4-Triazole, 3-(methylthio)-5-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-(methylthio)-5-(2-naphthalenyl)-
    • 1H-1,2,4-Triazole, 5-(methylthio)-3-(2-naphthalenyl)-
    • Inchi: 1S/C13H11N3S/c1-17-13-14-12(15-16-13)11-7-6-9-4-2-3-5-10(9)8-11/h2-8H,1H3,(H,14,15,16)
    • InChI Key: KFEVKTZDFJJNPP-UHFFFAOYSA-N
    • SMILES: N1C(SC)=NC(C2=CC=C3C(=C2)C=CC=C3)=N1

Computed Properties

  • Exact Mass: 241.06753

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 497.6±28.0 °C(Predicted)
  • PSA: 41.57
  • pka: 8.92±0.40(Predicted)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd